Cas no 2969453-94-7 (2-(2,6-Dichloro-3-fluorophenyl)-2-methyl-1,3-dioxolane)

• Product Name: 2-(2,6-Dichloro-3-fluorophenyl)-2-methyl-1,3-dioxolane
• CAS No: 2969453-94-7
• MF: C₁₀H₉Cl₂FO₂
• MW: 251.081664800644
• CID: 6797014
• PubChem ID: 171366578
• Update Time: 2025-05-20

2-(2,6-Dichloro-3-fluorophenyl)-2-methyl-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-Dichloro-3-fluorophenyl)-2-methyl-1,3-dioxolane
• 2969453-94-7

• Inchi： 1S/C10H9Cl2FO2/c1-10(14-4-5-15-10)8-6(11)2-3-7(13)9(8)12/h2-3H,4-5H2,1H3
• InChI Key： DEIPJUZJOZYHFL-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1(C)OCCO1)Cl)F

Computed Properties

• Exact Mass: 249.9963631g/mol
• Monoisotopic Mass: 249.9963631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 18.5Ų

Additional information on 2-(2,6-Dichloro-3-fluorophenyl)-2-methyl-1,3-dioxolane

Introduction to 2-(2,6-Dichloro-3-fluorophenyl)-2-methyl-1,3-dioxolane (CAS No. 2969453-94-7)

2-(2,6-Dichloro-3-fluorophenyl)-2-methyl-1,3-dioxolane (CAS No. 2969453-94-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential applications in drug development. This compound belongs to the class of 1,3-dioxolanes, which are cyclic ethers with a five-membered ring containing two oxygen atoms. The presence of the 2,6-dichloro-3-fluorophenyl and methyl substituents imparts specific chemical and biological characteristics that make it a valuable candidate for various research and therapeutic purposes.

The synthesis of 2-(2,6-Dichloro-3-fluorophenyl)-2-methyl-1,3-dioxolane involves several well-established chemical reactions, including nucleophilic substitution and ring formation. The compound's structure can be synthesized through a multi-step process that begins with the reaction of 2,6-dichloro-3-fluorobenzaldehyde with an appropriate nucleophile, followed by cyclization to form the 1,3-dioxolane ring. This synthetic route is highly reproducible and can be scaled up for industrial production.

In recent years, the study of 1,3-dioxolanes has been driven by their potential as prodrugs and drug delivery systems. The cyclic ether structure provides stability and solubility properties that can enhance the pharmacokinetic profile of drugs. Specifically, 2-(2,6-Dichloro-3-fluorophenyl)-2-methyl-1,3-dioxolane has been investigated for its ability to improve the bioavailability and reduce the toxicity of certain therapeutic agents.

A notable application of this compound is in the development of antiviral drugs. Research has shown that certain derivatives of 1,3-dioxolanes, including those with halogenated aryl substituents like 2-(2,6-dichloro-3-fluorophenyl)-2-methyl-1,3-dioxolane, exhibit potent antiviral activity against a range of viral pathogens. These compounds can interfere with viral replication by targeting specific viral enzymes or cellular processes essential for viral survival.

Beyond antiviral applications, 2-(2,6-Dichloro-3-fluorophenyl)-2-methyl-1,3-dioxolane has also shown promise in cancer research. Studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and survival.

The pharmacological properties of 2-(2,6-Dichloro-3-fluorophenyl)-2-methyl-1,3-dioxolane have been further explored through in vitro and in vivo studies. Preclinical trials have indicated that this compound exhibits low toxicity and good metabolic stability, making it a suitable candidate for further development as a therapeutic agent. Additionally, its ability to cross biological membranes efficiently enhances its potential as a drug delivery platform.

In conclusion, 2-(2,6-Dichloro-3-fluorophenyl)-2-methyl-1,3-dioxolane (CAS No. 2969453-94-7) is a versatile compound with significant potential in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for various therapeutic applications, particularly in antiviral and anticancer drug development. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in clinical settings.